1-(3-(Trimethylammonio)propyl)pyridinium dibromide

• CAS No.: 6054-36-0
• Molecular Formula: C11H20Br2N2
• Molecular Weight: 340.10 g/mol
• IUPAC Name: trimethyl(3-pyridin-1-ium-1-ylpropyl)azanium;dibromide
• InChI: InChI=1S/C11H20N2.2BrH/c1-13(2,3)11-7-10-12-8-5-4-6-9-12;;/h4-6,8-9H,7,10-11H2,1-3H3;2*1H/q+2;;/p-2
• InChI Key: RKIFMRPSYFQBJG-UHFFFAOYSA-L
• Canonical SMILES: C[N+](C)(C)CCC[N+]1=CC=CC=C1.[Br-].[Br-]

Description

1-(3-(Trimethylammonio)propyl)pyridinium dibromide is a quaternary ammonium compound characterized by a pyridinium ring linked to a trimethylammonium group via a three-carbon propyl chain, with two bromide counterions. This structure confers unique physicochemical properties, including high water solubility and cationic charge, which make it suitable for applications in fluorescence imaging, nucleic acid binding, and as a precursor for synthesizing functionalized dyes .

The compound’s structural identity is confirmed by ¹³C NMR δ 159.70 (pyridinium ring), 62.24 (propyl chain), and 52.90 ppm (trimethylammonium group) in DMSO-d₆ . Its cationic nature facilitates interactions with negatively charged biological membranes or nucleic acids, a feature exploited in membrane-staining probes like TTVP (a derivative with a styryl group) .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(3-(Trimethylammonio)propyl)pyridinium dibromide typically involves the reaction of pyridine with 3-bromopropyltrimethylammonium bromide. The reaction is carried out in a solvent such as dimethylformamide (DMF) at elevated temperatures. The product is then purified through recrystallization or other suitable methods .

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The reaction conditions are optimized for higher yields and purity. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process .

Chemical Reactions Analysis

Types of Reactions

1-(3-(Trimethylammonio)propyl)pyridinium dibromide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxidized products.

Reduction: It can be reduced using suitable reducing agents.

Substitution: The compound can participate in nucleophilic substitution reactions, where the bromide ions are replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are used.

Substitution: Nucleophiles like hydroxide ions, cyanide ions, and amines are commonly used.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield pyridinium N-oxide derivatives, while substitution reactions can produce a variety of substituted pyridinium compounds .

Scientific Research Applications

1-(3-(Trimethylammonio)propyl)pyridinium dibromide has a wide range of applications in scientific research:

Chemistry: It is used as a reagent in organic synthesis and as a catalyst in various chemical reactions.

Biology: The compound is studied for its potential antimicrobial and antifungal properties.

Medicine: Research is ongoing to explore its potential use in drug delivery systems and as a therapeutic agent.

Industry: It is used in the production of specialty chemicals and as an additive in various industrial processes.

Mechanism of Action

The mechanism of action of 1-(3-(Trimethylammonio)propyl)pyridinium dibromide involves its interaction with molecular targets such as enzymes and cellular membranes. The compound can disrupt cellular processes by binding to specific sites on enzymes or by altering the permeability of cell membranes. These interactions can lead to antimicrobial effects and other biological activities .

Comparison with Similar Compounds

Key Compounds

Compound Name	Structural Features	Key Properties	Applications
1-(3-(Trimethylammonio)propyl)pyridinium dibromide	Pyridinium core + trimethylammonio-propyl chain + Br⁻	High polarity, cationic charge, water-soluble	Membrane staining (e.g., TTVP)
FM4-64	Pyridinium core + triethylammonio-propyl + hexatrienyl group	Lipophilic, red fluorescence	Endocytosis tracking in eukaryotes
FM1-43	Pyridinium core + dibutylamino-styryl group	Enhanced membrane insertion	Synaptic vesicle imaging
TTVP	Styryl-modified derivative of target compound	Plasma membrane specificity	Live-cell imaging
3a ()	Bis-styryl groups + trimethylammonio-propyl	Strong fluorescence, G-quadruplex binding	Nucleic acid probes

Comparison Highlights :

• Charge Distribution : The trimethylammonio group in the target compound enhances water solubility compared to triethylammonium variants (e.g., FM4-64), which exhibit greater lipophilicity and membrane permeability .
• Fluorescence Specificity : Substitution at the pyridinium ring (e.g., styryl groups in TTVP and 3a) shifts emission wavelengths and binding targets. For example, 3a binds G-quadruplex DNA due to extended π-conjugation .
• Membrane Interaction : TTVP, a derivative of the target compound, localizes exclusively to plasma membranes, whereas FM4-64 penetrates intracellular compartments .

Viologen and Bis-Pyridinium Analogues

Key Compounds

Compound Name	Structural Features	Key Properties	Applications
TPABPyCl₃ ()	Viologen + TEMPO radical + trimethylammonio-propyl	Water-soluble, redox-active	Catalysis, radical stabilization
Hexamethylene bis-pyridinium dibromide ()	Two pyridinium rings linked by C₆ chain	High charge density	Antimicrobial agents
1,1′-Didodecyl-4,4′-trimethylene bispyridinium bromide ()	Long alkyl chains + pyridinium cores	Amphiphilic, micelle-forming	Surfactants

Comparison Highlights :

• Solubility : The trimethylammonio-propyl group in TPABPyCl₃ improves aqueous solubility compared to bis-pyridinium compounds with hydrophobic alkyl chains .
• Functionality : Viologen derivatives (e.g., TPABPyCl₃) enable redox activity, whereas the target compound and its bis-pyridinium analogues rely on electrostatic interactions .

Commercial and Industrial Analogues

• Tetrabutylammonium tribromide (): A non-pyridinium quaternary ammonium salt with strong brominating activity, contrasting with the target compound’s role in diagnostics .
• Perfluorinated derivatives (): Contain sulfonyl and trimethylammonio groups for surface activity but lack pyridinium cores, limiting nucleic acid interactions .